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molecular formula C7H8BrNO B3217061 (5-Bromo-6-methylpyridin-3-yl)methanol CAS No. 1174028-23-9

(5-Bromo-6-methylpyridin-3-yl)methanol

Cat. No. B3217061
CAS RN: 1174028-23-9
M. Wt: 202.05 g/mol
InChI Key: KNZHIXOSCFEQEX-UHFFFAOYSA-N
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Patent
US08097628B2

Procedure details

To a solution of (5-bromo-6-methyl-3-pyridinyl)methanol (56 mg, 0.277 mmol) in DCM (2 ml), MnO2 (193 mg, 2.217 mmol) was added. After stirring overnight, an excess of MnO2 (120 mg, 1.386 mmol) was added and then the mixture was stirred for 3 h more. The reaction mixture was filtrated and evaporated to afford 30 mg of title compound pure enough to be used in the next step.
Name
(5-bromo-6-methyl-3-pyridinyl)methanol
Quantity
56 mg
Type
reactant
Reaction Step One
Name
DCM
Quantity
2 mL
Type
solvent
Reaction Step One
Name
MnO2
Quantity
193 mg
Type
catalyst
Reaction Step One
Name
MnO2
Quantity
120 mg
Type
catalyst
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:3]=[C:4]([CH2:9][OH:10])[CH:5]=[N:6][C:7]=1[CH3:8]>C(Cl)Cl.O=[Mn]=O>[Br:1][C:2]1[CH:3]=[C:4]([CH:9]=[O:10])[CH:5]=[N:6][C:7]=1[CH3:8]

Inputs

Step One
Name
(5-bromo-6-methyl-3-pyridinyl)methanol
Quantity
56 mg
Type
reactant
Smiles
BrC=1C=C(C=NC1C)CO
Name
DCM
Quantity
2 mL
Type
solvent
Smiles
C(Cl)Cl
Name
MnO2
Quantity
193 mg
Type
catalyst
Smiles
O=[Mn]=O
Step Two
Name
MnO2
Quantity
120 mg
Type
catalyst
Smiles
O=[Mn]=O

Conditions

Stirring
Type
CUSTOM
Details
After stirring overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
the mixture was stirred for 3 h more
Duration
3 h
FILTRATION
Type
FILTRATION
Details
The reaction mixture was filtrated
CUSTOM
Type
CUSTOM
Details
evaporated

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
title compound
Type
product
Smiles
BrC=1C=C(C=NC1C)C=O
Measurements
Type Value Analysis
AMOUNT: MASS 30 mg
YIELD: CALCULATEDPERCENTYIELD 54.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.